Cas no 2539-50-6 (Benzoic acid, 2,4,6-trimethyl-, 2,6-dimethylphenyl ester)

• Product Name: Benzoic acid, 2,4,6-trimethyl-, 2,6-dimethylphenyl ester
• CAS No: 2539-50-6
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1422848
• Update Time: 2024-08-15

Benzoic acid, 2,4,6-trimethyl-, 2,6-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-trimethyl-, 2,6-dimethylphenyl ester
• 2,6-dimethylphenyl 2,4,6-trimethylbenzoate

• Inchi： 1S/C18H20O2/c1-11-9-14(4)16(15(5)10-11)18(19)20-17-12(2)7-6-8-13(17)3/h6-10H,1-5H3
• InChI Key： WQDLYAOPAZKUBH-UHFFFAOYSA-N
• SMILES： C(OC1=C(C)C=CC=C1C)(=O)C1=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 268.1464

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Melting Point: 103-104 °C
• Boiling Point: 435.5±45.0 °C(Predicted)
• PSA: 26.3